Cas no 1638771-53-5 (6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile)

• Product Name: 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
• CAS No: 1638771-53-5
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 4612314
• Update Time: 2022-07-26

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-CARBONITRILE
• 6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
• 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile

• Inchi： 1S/C8H6N4/c1-5-2-6-7(3-9)10-4-11-8(6)12-5/h2,4H,1H3,(H,10,11,12)
• InChI Key： MMFVTKSJDHHLJV-UHFFFAOYSA-N
• SMILES： C1=NC(C#N)=C2C=C(C)NC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0